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Profile of BI-3231

BI-3231 is a recognized potent and selective inhibitor of hydroxysteroid 173-dehydrogenase 13 (HSD17B13)
with potential for treating nonalcoholic steatohepatitis (NASH) and other liver diseases [1] [2] [3].

The table below summarizes its key characteristics:

Characteristic Details for BI-3231

Molecular Weight 380.37 g/mol [2] [3]

Molecular Formula C16H14F2N403S [2] [3]

CAS Number 2894848-07-6 [2] [3]

Primary Target Hydroxysteroid 17(3-dehydrogenase 13 (HSD17B13) [1] [2] [3]

ICs0 (Human 1nM[2] [3]

HSD17B13)

Ki (Enzymatic 0.7 nM [2]

Assay)

Key Findings Reduces triglyceride accumulation, restores lipid metabolism and homeostasis,

increases mitochondrial activity in human and murine hepatocytes under lipotoxic
stress [1].
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Characteristic Details for BI-3231

Potential Nonalcoholic steatohepatitis (NASH) and other steatotic liver diseases [1] [3]
Therapeutic Use

Experimental Insights on BI-3231

The following diagram illustrates the key in vitro experimental workflow used to validate BI-3231's efficacy,

as detailed in the search results [1].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38223924/
https://www.medchemexpress.com/bi-3231.html?srsltid=AfmBOooRYLWe70DP0QMNPkcG9a7pEIPQobOyUTYCyg554_75SUEtk_2r
https://pubmed.ncbi.nlm.nih.gov/38223924/
https://www.smolecule.com/products/s12848206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Start: In Vitro Model Setup

l

Induce Lipotoxicity
with Palmitic Acid (PA)

l

Co-incubate with
BI-3231 Inhibitor

l

Assessment of Effects

Triglyceride (TG) Content Cell Proliferation & Mitochondrial Function
Measurement Differentiation Assays Analysis (Seahorse Analyzer)

N N Y )

Click to download full resolution via product page

Key Experimental Findings [1]:

¢ Reduced Triglyceride Accumulation: BI-3231 treatment significantly decreased PA-induced TG
buildup in lipid droplets of HepG2 cells and primary mouse hepatocytes.

¢ Improved Cell Health: The inhibitor led to considerable improvement in hepatocyte proliferation and
differentiation.
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e Enhanced Mitochondrial Function: BI-3231 increased mitochondrial respiratory function without
affecting [3-oxidation, suggesting a key mechanism for its protective effect.

How to Locate Information on HSD17B13-IN-89

The absence of "HSD17B13-IN-89" in the scientific literature retrieved could be due to several reasons.

Here are suggestions for finding this information:

¢ Check Specialty Chemical Catalogs: Search the product listings of major chemical suppliers (e.g.,
MedChemExpress, Selleckchem, Tocris, Cayman Chemical). "HSD17B13-IN-89" may be a catalog
name used by a specific vendor.

e Search Patent Databases: Novel inhibitors are often disclosed in patent applications before being
published in peer-reviewed journals. Searching the USPTO, Google Patents, or WIPO databases
may Yield results.

¢ Use Scholarly Search Engines: Conduct a broad search on PubMed, Google Scholar, and Scopus
using alternative terms like "HSD17B13 inhibitor" and scanning the resulting literature for structurally
related compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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